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Compound of Interest

Compound Name: BI-853520

Cat. No.: B1574572

Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the stability and storage of BI-853520.

Frequently Asked Questions (FAQs)
Q1: How should I store the solid (powder) form of BI-853520?

A1: The solid form of BI-853520 should be stored at -20°C for long-term stability, with some

suppliers indicating storage for up to 3 years at this temperature.[1][2] It is crucial to keep the

product in a sealed container and protected from moisture and light.[3][4]

Q2: What are the recommended storage conditions for BI-853520 stock solutions?

A2: Stock solutions of BI-853520 should be stored at -80°C.[1][4] Under these conditions, the

solution is stable for at least one year.[1] Some suppliers also indicate stability for up to 6

months at -80°C or for 1 month at -20°C.[4] To prevent degradation from repeated freeze-thaw

cycles, it is highly recommended to aliquot the stock solution into smaller, single-use volumes.

[1]

Q3: How should I handle BI-853520 during experimental use?
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A3: BI-853520 should be protected from moisture and light.[3][4] When preparing solutions, it is

advisable to use fresh, anhydrous solvents, as moisture-absorbing DMSO can reduce solubility.

[1] For in vivo experiments, it is recommended to prepare the working solution freshly on the

same day of use.[4]

Q4: In what solvents can I dissolve BI-853520?

A4: BI-853520 is soluble in DMSO.[1][2] One supplier indicates a solubility of up to 100 mg/mL

in fresh DMSO, while another suggests 71.4 mg/mL with sonication recommended to aid

dissolution.[1][2]

Troubleshooting Guide
Issue: I am observing precipitation in my BI-853520 stock solution after thawing.

Possible Cause: The compound may have come out of solution due to the freeze-thaw cycle

or the concentration may be too high for the solvent at a lower temperature.

Solution: Gently warm the solution and use sonication to aid in redissolving the compound.

[2] Ensure that you are using fresh, anhydrous DMSO, as absorbed moisture can decrease

solubility.[1] For future use, consider preparing aliquots to minimize freeze-thaw cycles.

Issue: My in vivo formulation with BI-853520 is showing phase separation.

Possible Cause: The components of the formulation may not be mixing properly, or the

solubility limit might be exceeded.

Solution: When preparing formulations with co-solvents like PEG300, Tween-80, and saline

or corn oil, ensure that each solvent is added sequentially and mixed thoroughly before

adding the next.[3][4] If precipitation or phase separation occurs, gentle heating and/or

sonication can be used to help dissolve the compound.[4] Always prepare in vivo

formulations fresh for each experiment.[4]

Data Presentation
Table 1: Storage Conditions for BI-853520 (Solid Form)
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Storage Temperature Duration Special Conditions

-20°C Up to 3 years[1][2]
Sealed container, protected

from moisture and light.[3][4]

Table 2: Storage Conditions for BI-853520 Stock Solutions

Storage
Temperature

Duration Solvent Special Conditions

-80°C Up to 1 year[1] DMSO

Aliquot to avoid

repeated freeze-thaw

cycles.[1]

-80°C Up to 6 months[4] DMSO

Sealed storage, away

from moisture and

light.[4]

-20°C Up to 1 month[4] DMSO

Sealed storage, away

from moisture and

light.[4]

Experimental Protocols
Protocol 1: Preparation of a DMSO Stock Solution

Weigh the desired amount of solid BI-853520.

Add a calculated volume of fresh, anhydrous DMSO to achieve the desired concentration

(e.g., 10 mM).

If necessary, gently warm the solution and use sonication to ensure complete dissolution.[2]

Aliquot the stock solution into single-use vials and store at -80°C.[1][4]

Protocol 2: Preparation of an In Vivo Formulation (Example 1)
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This protocol is an example, and the final formulation may need to be optimized for your

specific experimental needs.

Start with a prepared stock solution of BI-853520 in DMSO (e.g., 25 mg/mL).[4]

To prepare a 1 mL working solution, take 100 µL of the DMSO stock solution.[4]

Add 400 µL of PEG300 and mix until the solution is clear.[4]

Add 50 µL of Tween-80 and mix thoroughly.[4]

Add 450 µL of Saline to bring the final volume to 1 mL and mix until uniform.[4]

Use the freshly prepared formulation on the same day.[4]

Protocol 3: Preparation of an In Vivo Formulation (Example 2)

Prepare a stock solution of BI-853520 in DMSO (e.g., 10 mg/mL).[3]

To prepare a 1 mL working solution, add 100 µL of the clear DMSO stock solution to 900 µL

of corn oil.[3]

Mix the components thoroughly until a clear solution is obtained.[3]

Visualizations

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1574572/docs?utm_src=pdf-body#technical-support-center-bi-853520-stability-and-storage
https://www.medchemexpress.com/bi-853520.html
https://www.medchemexpress.com/bi-853520.html
https://www.medchemexpress.com/bi-853520.html
https://www.medchemexpress.com/bi-853520.html
https://www.medchemexpress.com/bi-853520.html
https://www.medchemexpress.com/bi-853520.html
https://www.benchchem.com/product/b1574572/docs?utm_src=pdf-body#technical-support-center-bi-853520-stability-and-storage
https://www.invivochem.com/bi-853520.html
https://www.invivochem.com/bi-853520.html
https://www.invivochem.com/bi-853520.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1574572?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extracellular Matrix
(ECM)

Integrins

binds

FAK
(Focal Adhesion Kinase)

activates

PI3K/AKT/mTOR
Pathway

activates

BI-853520

inhibits

Cell Proliferation,
Migration, Survival

promotes

Click to download full resolution via product page

Caption: Simplified FAK signaling pathway inhibited by BI-853520.
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Caption: Workflow for preparing an in vivo formulation of BI-853520.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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